Cas no 1801595-21-0 (4-(3-Fluoro-4-methylphenyl)oxane-4-carboxylic acid)

• Product Name: 4-(3-Fluoro-4-methylphenyl)oxane-4-carboxylic acid
• CAS No: 1801595-21-0
• MF: C₁₃H₁₅FO₃
• MW: 238.254807710648
• CID: 6409578
• PubChem ID: 118225387
• Update Time: 2025-10-28

4-(3-Fluoro-4-methylphenyl)oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1801595-21-0
• 4-(3-fluoro-4-methylphenyl)oxane-4-carboxylic acid
• EN300-1795053
• SCHEMBL16897638
• 4-(3-Fluoro-4-methylphenyl)oxane-4-carboxylic acid

• Inchi： 1S/C13H15FO3/c1-9-2-3-10(8-11(9)14)13(12(15)16)4-6-17-7-5-13/h2-3,8H,4-7H2,1H3,(H,15,16)
• InChI Key： USBAHSPWUADFHP-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)C1(C(=O)O)CCOCC1

Computed Properties

• Exact Mass: 238.10052250g/mol
• Monoisotopic Mass: 238.10052250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.5Ų

Additional information on 4-(3-Fluoro-4-methylphenyl)oxane-4-carboxylic acid

Introduction to 4-(3-Fluoro-4-methylphenyl)oxane-4-carboxylic acid (CAS No. 1801595-21-0)

4-(3-Fluoro-4-methylphenyl)oxane-4-carboxylic acid (CAS No. 1801595-21-0) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a fluoro-substituted phenyl group and an oxane ring, making it a promising candidate for various therapeutic applications.

The chemical structure of 4-(3-Fluoro-4-methylphenyl)oxane-4-carboxylic acid is particularly noteworthy due to its potential to modulate specific biological pathways. The presence of the fluoro substituent on the phenyl ring can enhance the compound's lipophilicity and metabolic stability, which are crucial properties for drug candidates. Additionally, the oxane ring provides structural rigidity, which can influence the compound's binding affinity to target proteins.

Recent studies have explored the pharmacological properties of 4-(3-Fluoro-4-methylphenyl)oxane-4-carboxylic acid. One notable area of research involves its potential as an anti-inflammatory agent. In vitro experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in human immune cells. These findings suggest that 4-(3-Fluoro-4-methylphenyl)oxane-4-carboxylic acid could be a valuable therapeutic option for treating inflammatory diseases.

Beyond its anti-inflammatory properties, 4-(3-Fluoro-4-methylphenyl)oxane-4-carboxylic acid has also been investigated for its potential in cancer therapy. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells.

In addition to its therapeutic applications, 4-(3-Fluoro-4-methylphenyl)oxane-4-carboxylic acid has been studied for its use as a building block in organic synthesis. Its unique structure makes it a versatile intermediate for the synthesis of more complex molecules, including pharmaceuticals and agrochemicals. Researchers have developed efficient synthetic routes to produce this compound with high yields and purity, facilitating its use in both academic and industrial settings.

The safety profile of 4-(3-Fluoro-4-methylphenyl)oxane-4-carboxylic acid is another important aspect of its evaluation. Toxicological studies have shown that this compound exhibits low toxicity in both in vitro and in vivo models. These findings support its potential for further development as a safe and effective therapeutic agent.

In conclusion, 4-(3-Fluoro-4-methylphenyl)oxane-4-carboxylic acid (CAS No. 1801595-21-0) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights into the potential uses of this compound will emerge, potentially leading to significant advancements in the treatment of various diseases.